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Compound of Interest

Compound Name: Ethyl 13-docosenoate

Cat. No.: B15156608 Get Quote

The proper disposal of Ethyl 13-docosenoate, a long-chain fatty acid ester, is paramount for

maintaining laboratory safety and environmental compliance. While a specific Safety Data

Sheet (SDS) for Ethyl 13-docosenoate (CAS No. 199189-90-7) is not readily available in

public databases, its chemical structure suggests that it should be handled as a flammable and

potentially combustible liquid. Therefore, its disposal must adhere to regulations governing

flammable organic waste. Under no circumstances should this chemical be disposed of down

the drain or in regular trash.

Key Safety and Disposal Information
The disposal of Ethyl 13-docosenoate should be guided by the principles of handling

flammable esters. The following table summarizes the key considerations based on general

knowledge of similar chemical compounds.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15156608?utm_src=pdf-interest
https://www.benchchem.com/product/b15156608?utm_src=pdf-body
https://www.benchchem.com/product/b15156608?utm_src=pdf-body
https://www.benchchem.com/product/b15156608?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15156608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Guideline Source

Waste Classification
Flammable Liquid; Non-

halogenated Organic Waste

General chemical safety

principles

Personal Protective Equipment

(PPE)

Nitrile gloves, safety glasses,

lab coat

General laboratory safety

protocols

Containerization

Tightly sealed, properly

labeled, compatible container

(e.g., glass or polyethylene)

[1]

Storage of Waste

In a designated, well-

ventilated, cool, and dry area

away from ignition sources

[1][2]

Disposal Method
Licensed hazardous waste

disposal contractor
[3][4]

Experimental Protocols for Disposal
The following step-by-step procedure outlines the recommended protocol for the safe disposal

of Ethyl 13-docosenoate.

1. Waste Identification and Segregation:

Identify the waste as Ethyl 13-docosenoate.

Segregate it from other waste streams, particularly from aqueous, halogenated, and reactive

wastes.

2. Personal Protective Equipment (PPE):

Before handling the waste, ensure you are wearing appropriate PPE, including chemical-

resistant gloves (nitrile is a suitable option), safety goggles or a face shield, and a lab coat.

3. Containerization:
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Select a clean, dry, and chemically compatible waste container with a secure screw-top cap.

The original container, if in good condition, can be used.[1]

Carefully transfer the waste Ethyl 13-docosenoate into the designated container. Avoid

overfilling the container; a general rule is to fill it to no more than 80% capacity to allow for

vapor expansion.

For small quantities (<50 mL), the chemical can be absorbed onto an inert material like

vermiculite or sand before being placed in the waste container.[4]

4. Labeling:

Label the waste container clearly and accurately. The label should include:

The words "Hazardous Waste"

The full chemical name: "Ethyl 13-docosenoate"

The concentration (if in a solution)

The date of accumulation

The associated hazards (e.g., "Flammable")

5. Storage:

Store the sealed waste container in a designated hazardous waste accumulation area. This

area should be:

Well-ventilated

Away from heat, sparks, open flames, and other ignition sources[1]

In secondary containment to prevent spills

6. Disposal:
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Arrange for the collection and disposal of the waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal company.[3]

Never pour Ethyl 13-docosenoate down the sink or drain, as this can lead to environmental

contamination and potential damage to the plumbing infrastructure.[5]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Ethyl 13-docosenoate.
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Start: Ethyl 13-docosenoate Waste Generated

Identify Waste and Hazards
(Flammable Liquid)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Select & Fill Compatible
Waste Container

Label Container with
Contents and Hazards

Store in Designated
Hazardous Waste Area

Arrange for Professional Disposal
(EHS or Licensed Contractor)

End: Safe and Compliant Disposal

Click to download full resolution via product page

Disposal Workflow for Ethyl 13-docosenoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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